Cas no 1256834-71-5 (5-Chloro-2-fluoro-N-methoxy-N-methyl-3-pyridinecarboxamide)

5-Chloro-2-fluoro-N-methoxy-N-methyl-3-pyridinecarboxamide is a pyridine-based carboxamide derivative with applications in pharmaceutical and agrochemical synthesis. Its structure features a chloro-fluoro substitution pattern on the pyridine ring, enhancing reactivity and selectivity in cross-coupling reactions. The N-methoxy-N-methyl amide (Weinreb amide) moiety serves as a versatile intermediate, enabling controlled transformations into ketones or aldehydes via Grignard or organolithium reagents. This compound is valued for its stability, high purity, and compatibility with diverse synthetic routes. Its well-defined reactivity profile makes it a useful building block for developing bioactive molecules, particularly in medicinal chemistry where precise functionalization is critical. Suitable for research-scale and industrial applications requiring reliable performance.

5-Chloro-2-fluoro-N-methoxy-N-methyl-3-pyridinecarboxamide structure

1256834-71-5 structure

Product Name:5-Chloro-2-fluoro-N-methoxy-N-methyl-3-pyridinecarboxamide

CAS No:1256834-71-5

MF:C₈H₈ClFN₂O₂

MW:218.612724304199

MDL:MFCD18257899

CID:4764303

Update Time:2026-02-26

5-Chloro-2-fluoro-N-methoxy-N-methyl-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-fluoro-N-methoxy-N-methyl-3-pyridinecarboxamide
- Y3974
- 5-Chloro-2-fluoro-N-methoxy-N-methylnicotinamide
- MDL： MFCD18257899
- Inchi： 1S/C8H8ClFN2O2/c1-12(14-2)8(13)6-3-5(9)4-11-7(6)10/h3-4H,1-2H3
- InChI Key： BOJJRHJDXGSMHN-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=C1)C(N(C)OC)=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 218
XLogP3: 1.4
Topological Polar Surface Area: 42.4

5-Chloro-2-fluoro-N-methoxy-N-methyl-3-pyridinecarboxamide Pricemore >>

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abcr	AB515912-1 g	5-Chloro-2-fluoro-N-methoxy-n-methyl-3-pyridinecarboxamide	1256834-71-5		1g	€553.20	2022-08-31
abcr	AB515912-1g	5-Chloro-2-fluoro-N-methoxy-n-methyl-3-pyridinecarboxamide; .	1256834-71-5		1g	€424.80	2025-04-21
Aaron	AR01DOBH-500mg	5-Chloro-2-fluoro-N-methoxy-N-methyl-3-pyridinecarboxamide	1256834-71-5	95%	500mg	$333.00	2025-02-12
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Ambeed	A950432-1g	5-Chloro-2-fluoro-N-methoxy-N-methylnicotinamide	1256834-71-5	97%	1g	$434.0	2024-04-25
A2B Chem LLC	AX16561-250mg	5-Chloro-2-fluoro-N-methoxy-N-methylnicotinamide	1256834-71-5	97%	250mg	$202.00	2024-04-20
A2B Chem LLC	AX16561-500mg	5-Chloro-2-fluoro-N-methoxy-N-methylnicotinamide	1256834-71-5	97%	500mg	$261.00	2024-04-20
A2B Chem LLC	AX16561-1g	5-Chloro-2-fluoro-N-methoxy-N-methylnicotinamide	1256834-71-5	97%	1g	$339.00	2024-04-20
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